Cas no 872088-11-4 (Methanone,(5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)-)

• Product Name: Methanone,(5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)-
• CAS No: 872088-11-4
• MF: C₁₄H₉Cl₃O₂
• MW: 315.57906126976
• CID: 720766
• PubChem ID: 34178839
• Update Time: 2025-06-29

Methanone,(5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)-
• (5-CHLORO-2-METHOXYPHENYL)-(3,5-DICHLOROPHENYL)METHANONE
• 872088-11-4
• DTXSID30653048
• (5-CHLORO-2-METHOXYPHENYL)(3,5-DICHLOROPHENYL)METHANONE
• MFCD08437186

• Inchi： 1S/C14H9Cl3O2/c1-19-13-3-2-9(15)7-12(13)14(18)8-4-10(16)6-11(17)5-8/h2-7H,1H3
• InChI Key： TXRBLSCMPZAISR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=C(C=C(C=1)Cl)Cl)=O)OC

Computed Properties

• Exact Mass: 313.96700
• Monoisotopic Mass: 313.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.387
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.596
• PSA: 26.30000
• LogP: 4.88640

Additional information on Methanone,(5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)-

Chemical Compound CAS No. 872088-11-4: Methanone, (5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl)

The chemical compound with CAS No. 872088-11-4, commonly referred to as Methanone, (5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl), is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a methanone functional group and two substituted phenyl rings. The presence of chlorine and methoxy groups in its structure imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its ability to act as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The substitution pattern on the phenyl rings plays a crucial role in determining the electronic properties of the compound, making it a valuable candidate for tuning the performance of these devices.

In addition to its electronic applications, Methanone, (5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl) has also been investigated for its potential in pharmaceutical chemistry. The compound's structure suggests that it could serve as a lead molecule for drug design, particularly in targeting specific biological pathways. Recent research has focused on its ability to modulate enzyme activity and its potential as an inhibitor for certain disease-related proteins. These findings underscore the importance of further exploring its pharmacological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivatives. The introduction of the methoxy and chlorine groups is achieved through well-established aromatic substitution reactions. Subsequent steps involve the formation of the ketone group and the coupling of the two aromatic rings to yield the final product. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required.

From an environmental perspective, understanding the behavior and degradation pathways of Methanone, (5-chloro-2-methoxyphenyl)(3,5-dichlorophenyl) is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradability under various conditions and have identified key factors influencing its persistence in different environments. These findings are essential for developing strategies to minimize any adverse effects associated with its use.

In conclusion, CAS No. 872088-11-4 represents a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in fields such as materials science, pharmaceutical chemistry, and environmental studies. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing technological and scientific innovation.